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Compound of Interest

Compound Name: Ethyl 2-oxobutanoate

Cat. No.: B100451

For Immediate Release

This technical guide provides an in-depth analysis of the boiling point and density of ethyl 2-
oxobutanoate, a key intermediate in various organic syntheses.[1] This document is intended
for researchers, scientists, and professionals in the field of drug development and chemical
manufacturing.

Physicochemical Data of Ethyl 2-Oxobutanoate

The boiling point and density are critical physical constants for the proper handling, purification,
and application of ethyl 2-oxobutanoate in a laboratory or industrial setting. The
experimentally determined and predicted values for these properties are summarized below.

Property Value Notes

Boiling Point 162.0+ 0.0 °C at 760 mmHg[2]
169.06 °C Predicted by EPA T.E.S.T.[3]

Density 1.0+ 0.1 g/cm3 [2]

1.02 g/cm3 Predicted by EPAT.E.S.T.[3]
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Experimental Determination of Physicochemical
Properties

Accurate determination of the boiling point and density of ethyl 2-oxobutanoate is essential for
its characterization and quality control. Standard laboratory protocols for these measurements
are detailed below.

Boiling Point Determination via the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] Acommon and effective method for determining the boiling point of a small
quantity of liquid is the capillary method.[5]

Methodology:

Sample Preparation: A small amount of ethyl 2-oxobutanoate is placed in a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.[2]

e Heating: The fusion tube assembly is attached to a thermometer and heated in a Thiele tube
or an aluminum block to ensure uniform heating.[2][6]

o Observation: The temperature is slowly increased until a steady stream of bubbles emerges
from the open end of the capillary tube.[3]

¢ Boiling Point Reading: The heat source is then removed, and the liquid is allowed to cool.
The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[3]

Density Determination using a Pychometer

The density of a liquid is its mass per unit volume and is typically measured in g/mL or g/cm3.[7]
A pycnometer, a flask with a specific volume, is commonly used for the precise determination of
liquid density.

Methodology:
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e Mass of Empty Pycnometer: A clean and dry pycnometer is weighed accurately.

o Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known
temperature and weighed again to determine the mass of the water. This step is crucial for
calibrating the exact volume of the pycnometer.

e Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with
ethyl 2-oxobutanoate. The mass is measured again.

» Calculation: The density of ethyl 2-oxobutanoate is calculated by dividing the mass of the
sample by the volume of the pycnometer (determined from the mass of the water and its
known density at that temperature).

Synthesis and Quality Control Workflows

The synthesis of ethyl 2-oxobutanoate and its subsequent quality control are critical
processes in its production. The following diagrams illustrate the logical workflows for these
procedures.

Click to download full resolution via product page

A logical workflow for the synthesis of ethyl 2-oxobutanoate.
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Quiality Control Workflow for Ethyl 2-Oxobutanoate

Incoming Raw Material Inspection
(Identity, Purity)

;

In-Process Monitoring
(e.g., Reaction Completion via TLC)

;

Crude Product Analysis

;

Purified Product Testing

Spectroscopic Analysis Chromatographic Purity
(e.g., NMR, IR) (e.g., GC)

Boiling Point Determination Density Measurement

Final Product Release
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A typical quality control workflow for chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100451#boiling-point-and-density-of-ethyl-2-
oxobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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